Cas no 604004-25-3 (6-methoxy-3,3-dimethyl-2,3,4,5-tetrahydro-1H-1-benzazepine)

• Product Name: 6-methoxy-3,3-dimethyl-2,3,4,5-tetrahydro-1H-1-benzazepine
• CAS No: 604004-25-3
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 4060463
• Update Time: 2026-04-15

6-methoxy-3,3-dimethyl-2,3,4,5-tetrahydro-1H-1-benzazepine Chemical and Physical Properties

Names and Identifiers

• 1H-1-Benzazepine, 2,3,4,5-tetrahydro-6-methoxy-3,3-dimethyl-
• 6-methoxy-3,3-dimethyl-2,3,4,5-tetrahydro-1H-1-benzazepine

Additional information on 6-methoxy-3,3-dimethyl-2,3,4,5-tetrahydro-1H-1-benzazepine

Recent Advances in the Study of 6-Methoxy-3,3-dimethyl-2,3,4,5-tetrahydro-1H-1-benzazepine (CAS: 604004-25-3)

The compound 6-methoxy-3,3-dimethyl-2,3,4,5-tetrahydro-1H-1-benzazepine (CAS: 604004-25-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the versatility of 6-methoxy-3,3-dimethyl-2,3,4,5-tetrahydro-1H-1-benzazepine as a scaffold for the development of novel bioactive molecules. Its benzazepine core, combined with the methoxy and dimethyl substituents, offers a promising platform for modulating biological targets, particularly in the central nervous system (CNS). Researchers have explored its potential as a ligand for various receptors, including dopamine and serotonin receptors, which are implicated in several neurological disorders.

One of the key advancements in the synthesis of this compound involves the optimization of catalytic asymmetric methods to achieve high enantioselectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel palladium-catalyzed cyclization approach that significantly improved the yield and purity of 6-methoxy-3,3-dimethyl-2,3,4,5-tetrahydro-1H-1-benzazepine. This method not only enhances the scalability of production but also facilitates the exploration of its derivatives for structure-activity relationship (SAR) studies.

Pharmacological evaluations have revealed that 6-methoxy-3,3-dimethyl-2,3,4,5-tetrahydro-1H-1-benzazepine exhibits moderate affinity for dopamine D2 and serotonin 5-HT2A receptors, suggesting its potential utility in the treatment of psychiatric disorders such as schizophrenia and depression. In vitro and in vivo studies have shown that the compound can modulate neurotransmitter release and receptor signaling pathways, although further optimization is required to improve its selectivity and reduce off-target effects.

In addition to its CNS applications, recent research has explored the anticancer properties of 6-methoxy-3,3-dimethyl-2,3,4,5-tetrahydro-1H-1-benzazepine derivatives. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound exhibit inhibitory activity against histone deacetylases (HDACs), a class of enzymes involved in cancer progression. These findings open new avenues for the development of epigenetic therapies targeting HDACs.

Despite these promising results, challenges remain in the clinical translation of 6-methoxy-3,3-dimethyl-2,3,4,5-tetrahydro-1H-1-benzazepine-based therapeutics. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development of this compound and its derivatives into viable drug candidates.

In conclusion, 6-methoxy-3,3-dimethyl-2,3,4,5-tetrahydro-1H-1-benzazepine (CAS: 604004-25-3) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Ongoing research continues to uncover its mechanisms of action and optimize its pharmacological profile, paving the way for future innovations in drug discovery.